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Compound of Interest

Compound Name: Darolutamide

Cat. No.: B1677182 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Darolutamide. The following procedural

guidance outlines the necessary personal protective equipment (PPE), handling protocols, and

disposal plans to ensure a safe laboratory environment.

Hazard Assessment and Engineering Controls
Before handling Darolutamide, a thorough risk assessment should be conducted.

Darolutamide is a potent pharmaceutical compound, and exposure should be minimized.[1]

The primary objective is to prevent atmospheric contamination through engineering controls.[2]

Designated Handling Areas: All work with Darolutamide powder should be conducted in a

designated and restricted area, such as a certified chemical fume hood, glove box, or

ventilated laminar flow enclosure.[3][4]

Ventilation: Ensure adequate ventilation to minimize the risk of inhalation.[5] For potent

compounds, negative pressure isolators can provide a high level of containment.

Dust Mitigation: Employ techniques to minimize dust generation, such as gentle scooping

and avoiding the use of compressed air for cleaning.
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A comprehensive PPE ensemble is mandatory for handling Darolutamide. The following table

summarizes the recommended PPE.
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PPE Category Item
Specifications and Best
Practices

Eye and Face Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.

Face Shield

To be worn over safety

goggles for added protection

against splashes.

Hand Protection Chemical-Resistant Gloves

Double gloving with nitrile

gloves is recommended. The

outer glove should be changed

immediately upon

contamination. Gloves must

comply with EU Directive

89/686/EEC and the EN 374

standard. Always inspect

gloves for defects before use.

Body Protection Disposable Coveralls or Gown

Impervious, fire/flame resistant

clothing is required. Long-

sleeved, cuffed gowns or

coveralls made of materials

like Tyvek or microporous film

are recommended.

Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.

Respiratory Protection Respirator For activities with a risk of

aerosol or dust generation, a

NIOSH-approved respirator is

necessary. The selection

should be based on a risk

assessment. Options range

from N95 filtering facepiece
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respirators to powered air-

purifying respirators (PAPRs)

for higher-risk activities. A full-

face respirator should be used

if exposure limits are exceeded

or irritation is experienced.

Note on Glove Selection: The breakthrough time for gloves is specific to the chemical, its

concentration, temperature, and the glove material and thickness. Since specific breakthrough

data for Darolutamide is not readily available, it is crucial to consult the glove manufacturer's

chemical resistance guides. When working with a solution, consider the solvent's permeation

characteristics as well.

Procedural Guidance: Donning and Doffing PPE
Correctly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

The following workflow should be followed:

Donning Sequence Doffing Sequence

1. Hand Hygiene 2. Gown/Coverall 3. Mask/Respirator 4. Goggles/Face Shield 5. Gloves (over cuffs) Handle
Darolutamide 1. Remove Shoe Covers 2. Remove Outer Gloves 3. Remove Gown/Coverall 4. Hand Hygiene 5. Remove Goggles/Face Shield 6. Remove Mask/Respirator 7. Remove Inner Gloves 8. Final Hand Hygiene Exit

Anteroom
Enter

Anteroom

Click to download full resolution via product page

PPE Donning and Doffing Workflow for Handling Darolutamide.

Spill Management
In the event of a spill, immediate action is required to contain and clean the area.

Alert Personnel: Immediately notify others in the vicinity.

Evacuate: If necessary, evacuate the immediate area.

Don PPE: Before cleaning, don the appropriate PPE, including a respirator.
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Containment: Use a chemical spill kit to absorb and contain the spill. Work from the outside

of the spill inwards.

Decontamination: Clean the spill area with an appropriate decontamination solution.

Disposal: All materials used for spill cleanup must be disposed of as hazardous waste.

Decontamination and Disposal Plan
Proper disposal of all contaminated materials is crucial to prevent environmental contamination

and secondary exposure.

PPE Disposal: All disposable PPE (gloves, gown, shoe covers, mask) should be removed in

the designated doffing area and placed in a sealed, labeled hazardous waste container.

Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for all

Darolutamide-contaminated waste.

Disposal Method: The preferred method for the disposal of potent pharmaceutical waste is

high-temperature incineration by a licensed hazardous waste management company. Do not

dispose of this waste down the drain or in regular trash. Unused medication should be

returned to the pharmacy or disposed of through a community take-back program where

available.

The logical flow for waste disposal is as follows:
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Waste Generation & Segregation

Waste Containment

Final Disposal

Handling Darolutamide
(generates waste)

Contaminated PPE Contaminated Labware Spill Debris

Seal in Labeled,
Leak-Proof, Puncture-
Resistant Containers

High-Temperature
Incineration via

Licensed Contractor

End

Start

Click to download full resolution via product page

Logical Workflow for the Disposal of Darolutamide-Contaminated Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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